![molecular formula C26H27N3O3S B3934429 N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-4-butoxybenzamide](/img/structure/B3934429.png)
N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-4-butoxybenzamide
Overview
Description
N-({[4-(benzoylamino)-3-methylphenyl]amino}carbonothioyl)-4-butoxybenzamide, commonly known as BMB-4, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. BMB-4 belongs to the class of carbonic anhydrase inhibitors (CAIs) and has shown promising results in inhibiting the growth of cancer cells.
Mechanism of Action
BMB-4 inhibits the activity of CAIX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate ions. This leads to a decrease in the pH of the tumor microenvironment and a subsequent decrease in cancer cell growth and survival.
Biochemical and Physiological Effects:
BMB-4 has been shown to have a range of biochemical and physiological effects. It has been shown to decrease the expression of hypoxia-inducible factor 1-alpha (HIF-1α), a transcription factor that is overexpressed in many types of cancer cells. BMB-4 has also been shown to decrease the expression of vascular endothelial growth factor (VEGF), a protein that promotes angiogenesis and tumor growth.
Advantages and Limitations for Lab Experiments
BMB-4 has several advantages for lab experiments. It is a potent inhibitor of CAIX and has shown promising results in inhibiting the growth of cancer cells. However, BMB-4 has some limitations as well. It has poor solubility in water, which can make it difficult to work with in lab experiments. Additionally, its potential toxicity and side effects need to be further studied.
Future Directions
There are several future directions for research on BMB-4. One potential direction is to study its potential applications in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another direction is to study its potential applications in other types of cancer, such as breast cancer and lung cancer. Additionally, further research is needed to understand its potential toxicity and side effects and to develop more effective formulations for use in lab experiments.
Scientific Research Applications
BMB-4 has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer cells. This inhibition leads to a decrease in the pH of the tumor microenvironment, making it more acidic and less hospitable for cancer cell growth and survival.
properties
IUPAC Name |
N-[(4-benzamido-3-methylphenyl)carbamothioyl]-4-butoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O3S/c1-3-4-16-32-22-13-10-20(11-14-22)25(31)29-26(33)27-21-12-15-23(18(2)17-21)28-24(30)19-8-6-5-7-9-19/h5-15,17H,3-4,16H2,1-2H3,(H,28,30)(H2,27,29,31,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMKQXDHMUJHWFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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